Cas no 2803755-87-3 ((4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride)
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzothiopyran-4-amine, 7-bromo-3,4-dihydro-, hydrochloride (1:1), (4S)-
- (4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride
-
- Inchi: 1S/C9H10BrNS.ClH/c10-7-1-2-8-6(3-7)4-12-5-9(8)11;/h1-3,9H,4-5,11H2;1H/t9-;/m1./s1
- InChI Key: BJYGMSDNDRCUSF-SBSPUUFOSA-N
- SMILES: C1SC[C@@H](N)C2=CC=C(C=C12)Br.Cl
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37416589-1g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95% | 1g |
$1958.0 | 2023-08-31 | |
| Enamine | EN300-37416589-5g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95% | 5g |
$5677.0 | 2023-08-31 | |
| Enamine | EN300-37416589-10g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95% | 10g |
$8418.0 | 2023-08-31 | |
| Enamine | EN300-37416589-0.05g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95.0% | 0.05g |
$520.0 | 2025-03-18 | |
| Enamine | EN300-37416589-0.1g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95.0% | 0.1g |
$679.0 | 2025-03-18 | |
| Enamine | EN300-37416589-0.25g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95.0% | 0.25g |
$969.0 | 2025-03-18 | |
| Enamine | EN300-37416589-0.5g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95.0% | 0.5g |
$1527.0 | 2025-03-18 | |
| Enamine | EN300-37416589-1.0g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95.0% | 1.0g |
$1958.0 | 2025-03-18 | |
| Enamine | EN300-37416589-2.5g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95.0% | 2.5g |
$3837.0 | 2025-03-18 | |
| Enamine | EN300-37416589-5.0g |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride |
2803755-87-3 | 95.0% | 5.0g |
$5677.0 | 2025-03-18 |
(4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride
Comprehensive Guide to (4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride (CAS No. 2803755-87-3)
The (4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride (CAS 2803755-87-3) is a specialized chiral compound gaining significant attention in pharmaceutical research and organic synthesis. This brominated benzothiopyran derivative features a stereospecific (4S)-configuration and exists as a stable hydrochloride salt, making it particularly valuable for drug discovery applications.
Chemically classified as a sulfur-containing heterocyclic amine, this compound combines the structural features of a benzothiopyran core with a strategically positioned bromo substituent at the 7-position. The hydrochloride salt form enhances its stability and solubility properties, crucial for various research applications. Recent literature indicates growing interest in such chiral building blocks for developing novel therapeutic agents, especially in neurological and psychiatric drug research.
From a synthetic chemistry perspective, the (4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride serves as a versatile intermediate. Its chiral amine functionality allows for diverse derivatization possibilities, while the bromine atom offers opportunities for cross-coupling reactions. Researchers particularly value this compound's potential in creating structurally constrained analogs of bioactive molecules, addressing current challenges in drug design such as improving target selectivity and metabolic stability.
The pharmaceutical industry shows increasing demand for enantiomerically pure intermediates like 2803755-87-3, driven by the need for more selective and safer medications. This compound's benzothiopyran scaffold appears in several pharmacologically active compounds, suggesting potential applications in developing treatments for CNS disorders. Analytical studies using techniques like HPLC and chiral chromatography confirm the high enantiomeric purity of this material, a critical quality attribute for research purposes.
Storage and handling recommendations for (4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride typically suggest protection from moisture and light, with optimal stability observed at controlled room temperature. The compound's physicochemical properties, including its melting point and solubility profile, make it suitable for various experimental conditions. Researchers should note that proper characterization using NMR spectroscopy and mass spectrometry is essential when working with this chiral building block.
Current market trends indicate growing availability of CAS 2803755-87-3 from specialized chemical suppliers, with options ranging from milligram quantities for initial screening to bulk amounts for process development. The compound's pricing reflects its chiral purity and synthetic complexity, positioning it as a premium research chemical. Several patent applications have recently featured derivatives of this benzothiopyranamine scaffold, particularly in areas addressing unmet medical needs.
From a regulatory perspective, (4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride falls into the category of research chemicals with no known restrictions for laboratory use. However, researchers should always consult current chemical safety data sheets and local regulations before handling. The compound's structural features align with current interests in privileged medicinal chemistry scaffolds, making it a subject of ongoing investigation in academic and industrial settings.
Analytical methods for quality control of 2803755-87-3 typically employ reversed-phase HPLC with UV detection, with particular attention to chiral purity assessment. The bromine atom's presence facilitates detection through characteristic mass spectral patterns, while the proton NMR spectrum shows distinctive aromatic and aliphatic region signals that aid in structural verification. These characterization techniques ensure researchers receive material meeting strict quality specifications for synthetic applications.
The future outlook for (4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride appears promising, with potential applications extending beyond its current use as a synthetic intermediate. Its structural uniqueness and chiral nature position it as a valuable tool for exploring new chemical space in drug discovery. As research into sulfur-containing heterocycles continues to expand, this compound will likely play an increasingly important role in medicinal chemistry programs worldwide.
2803755-87-3 ((4S)-7-bromo-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)